Cas no 1803778-70-2 (Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate
• CAS No: 1803778-70-2
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4944416
• Update Time: 2025-06-12

Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H10F3NO3/c1-2-19-11(18)5-7-8(6-16)9(12(13,14)15)3-4-10(7)17/h3-4,17H,2,5H2,1H3
• InChI Key： WWBSPJZXULSEDL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=C1C#N)CC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate (CAS No. 1803778-70-2)

Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate (CAS No. 1803778-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a hydroxy substituent, and a trifluoromethyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing properties and hydrogen-bonding capabilities play a critical role in modulating biological activity.

In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound's CAS No. 1803778-70-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, its cyanoester functionality makes it a valuable building block for constructing complex heterocycles, a hot topic in green chemistry and sustainable synthesis.

From a synthetic perspective, Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate offers intriguing possibilities for cascade reactions and multicomponent couplings. Its hydroxy group can participate in selective derivatization, while the trifluoromethyl group enhances lipophilicity—a key consideration in designing CNS-targeting drugs. These attributes have led to its inclusion in studies exploring enzyme inhibition and receptor modulation, areas that dominate current literature searches. Furthermore, the compound's stability under physiological conditions makes it a candidate for prodrug development, another trending focus in pharmaceutical R&D.

The agrochemical sector also benefits from CAS No. 1803778-70-2, as its structural motifs are prevalent in pesticide intermediates. With increasing global emphasis on crop protection and resistance management, researchers are investigating its derivatives for novel modes of action. This dual applicability in pharma and agro domains underscores the compound's interdisciplinary importance, frequently highlighted in patent filings and academic publications.

Analytical characterization of Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and stereochemical integrity, critical for reproducibility in industrial applications. As quality-by-design (QbD) principles gain traction, such rigorous profiling ensures compliance with regulatory standards—a recurring theme in GMP manufacturing discussions.

In conclusion, Ethyl 2-cyano-6-hydroxy-3-(trifluoromethyl)phenylacetate (CAS No. 1803778-70-2) exemplifies innovation at the intersection of chemistry and life sciences. Its multifaceted utility resonates with contemporary priorities like precision medicine, sustainable agriculture, and catalytic efficiency, making it a staple in modern chemical inventories. Ongoing studies continue to uncover new dimensions of its applicability, solidifying its status as a high-value chemical entity.